Cas no 885521-53-9 (6-bromo-3-iodo-4-methyl-1H-Indazole)

• Product Name: 6-bromo-3-iodo-4-methyl-1H-Indazole
• CAS No: 885521-53-9
• MF: C₈H₆BrIN₂
• MW: 336.955112934113
• CID: 2136066
• PubChem ID: 24728789
• Update Time: 2025-04-21

6-bromo-3-iodo-4-methyl-1H-Indazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-iodo-4-methyl-1H-Indazole
• 6-BROMO-3-IODO-4-METHYL (1H)INDAZOLE
• 885521-53-9
• 6-bromo-3-iodo-4-methyl-2H-indazole
• 6-BROMO-4-METHYL-3-IODO-1H-INDAZOLE
• DB-077976
• G92313

• Inchi： 1S/C8H6BrIN2/c1-4-2-5(9)3-6-7(4)8(10)12-11-6/h2-3H,1H3,(H,11,12)
• InChI Key： WYFJTMBLPDEJTG-UHFFFAOYSA-N
• SMILES： IC1=C2C(C=C(C=C2C)Br)=NN1

Computed Properties

• Exact Mass: 335.87591Da
• Monoisotopic Mass: 335.87591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų